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Executive Summary
Sodium Butane-1-Sulfonate, often supplied as a hydrate, is a versatile anionic surfactant and

ion-pairing agent with significant utility in analytical chemistry and chemical synthesis. Its

primary application lies in High-Performance Liquid Chromatography (HPLC), where it serves

as a crucial mobile phase component for enhancing the separation of ionic and polar

molecules, including peptides, proteins, and various small molecules relevant to the

pharmaceutical industry. This document provides an in-depth overview of its chemical and

physical properties, outlines a detailed experimental protocol for its principal application in ion-

pair chromatography, describes its synthesis pathway, and details necessary safety and

handling procedures.

Chemical Identity and Physicochemical Properties
Sodium Butane-1-Sulfonate is an organic salt that is highly soluble in water, making it an ideal

reagent for aqueous mobile phases in chromatography.[1] It is typically a white to off-white
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crystalline powder.[2]

Table 1: Chemical Identifiers and Synonyms

Identifier Value

CAS Number 2386-54-1[3]

Molecular Formula C₄H₉NaO₃S[3]

Synonyms
Sodium 1-butanesulfonate, Butylsulfonic acid

sodium salt, Sodium n-butylsulfonate[1][2][3]

EINECS 219-201-1[2]

InChI Key XQCHMGAOAWZUPI-UHFFFAOYSA-M[4][5]

Table 2: Physicochemical Data

Property Value Source(s)

Molecular Weight 160.17 g/mol [2][3]

Melting Point >300 °C (decomposes) [2][4]

Solubility in Water
0.1 g/mL (100 g/L), clear to

slightly hazy
[2][4]

Appearance
White to off-white crystalline

powder
[2][6]

pH 5.0 - 7.0 (100g/L in H₂O) [4]

Bulk Density ~540 kg/m ³ [7]

Storage Temperature
Store below +30°C in a dry,

well-ventilated place
[2][7]
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The primary role of Sodium Butane-1-Sulfonate in a professional research setting, particularly

in drug development, is as an ion-pairing reagent for reversed-phase HPLC (RP-HPLC).[1][8]

Mechanism of Action in Ion-Pair Chromatography: In RP-HPLC, highly polar or ionic analytes

often exhibit poor retention on non-polar stationary phases (like C18), leading to inadequate

separation. Sodium Butane-1-Sulfonate addresses this by introducing a counter-ion into the

mobile phase.[9] The sulfonate head group provides a negative charge, which forms a neutral

ion pair with positively charged (cationic) analytes. The butyl "tail" of the molecule imparts

hydrophobic character to this newly formed complex, increasing its affinity for the stationary

phase and thereby improving retention and resolution.[9][10]

This technique is invaluable for the analysis of:

Peptides and Proteins: Basic amino acid residues (lysine, arginine, histidine) can be

effectively separated.[5][9]

Small Molecule Drugs: Cationic drugs and metabolites can be quantified in complex matrices

like urine.[1]

Elemental Speciation: It is used to separate different chemical forms of elements, such as

inorganic and organic selenium or arsenic compounds, which is critical for toxicology and

nutritional studies.[2][5][10]

Beyond chromatography, it also serves as a reagent in chemical synthesis, such as in the

preparation of high silicon content SAPO4-5 molecular sieves.[2][5]

Experimental Protocols
Protocol: Ion-Pair RP-HPLC for Speciation of Selenium
Compounds
This protocol is adapted from established methods for the separation of anionic, cationic, and

neutral selenium compounds, a common requirement in preclinical toxicology and nutritional

supplement analysis.[1][2][6]

Objective: To separate eight key selenium compounds: selenite [Se(IV)], selenate [Se(VI)],

selenocystine (SeCys), selenourea (SeUr), selenomethionine (SeMet), selenoethionine (SeEt),
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selenocystamine (SeCM), and trimethylselenonium ion (TMSe+).

Methodology:

Mobile Phase Preparation:

Prepare an aqueous solution containing 2.5 mM Sodium 1-butanesulfonate and 8.0 mM

tetramethylammonium hydroxide (TMAOH).

Use high-purity water (18.2 MΩ·cm).

Filter the mobile phase through a 0.45 µm membrane filter before use to remove

particulates.

Degas the mobile phase thoroughly using sonication or vacuum degassing.

Chromatographic Conditions:

HPLC System: A standard HPLC system equipped with a pump, injector, column oven,

and a suitable detector. For elemental speciation, an Inductively Coupled Plasma Mass

Spectrometry (ICP-MS) detector is required.[1][2]

Column: LiChrosorb RP-18 reversed-phase column (or equivalent C18 column).

Flow Rate: 1.0 mL/min.[1][6]

Elution Mode: Isocratic.[1][6]

Column Temperature: Maintain at a constant temperature, e.g., 40 °C, for reproducibility.

[10]

Injection Volume: 20 µL.[1]

Sample Preparation:

For nutritional supplements, dissolve the sample in the mobile phase or high-purity water.
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For biological samples like urine, filtration through a 0.45 µm membrane filter may be the

only pre-treatment required.[1]

Prepare standard solutions of each selenium compound in the mobile phase for calibration

and peak identification.

Execution and Analysis:

Equilibrate the column with the mobile phase for at least 30-60 minutes or until a stable

baseline is achieved. Using ion-pairing reagents requires longer equilibration times.[10]

Inject the prepared standards and samples.

Monitor the elution of selenium species using the ICP-MS detector.

The separation of all eight species is typically achieved within 18 minutes under these

conditions.[6]

Synthesis Pathway and Workflow Visualizations
While Sodium Butane-1-Sulfonate is commercially available, understanding its synthesis is

valuable. It is commonly prepared via the Strecker reaction, which involves the reaction of an

alkyl halide with a sulfite salt.[3][4]

Diagram: Strecker Synthesis of Sodium Butane-1-
Sulfonate
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Caption: General workflow for the Strecker synthesis of Sodium Butane-1-Sulfonate.

Diagram: Workflow for Ion-Pair Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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